[1-(Aminomethyl)cyclopropyl](5-methylthiophen-2-yl)methanol

• Molecular Formula: C10H15NOS
• Molecular Weight: 197.30 g/mol
• IUPAC Name: [1-(aminomethyl)cyclopropyl]-(5-methylthiophen-2-yl)methanol
• InChI: InChI=1S/C10H15NOS/c1-7-2-3-8(13-7)9(12)10(6-11)4-5-10/h2-3,9,12H,4-6,11H2,1H3
• InChI Key: LLHZMDYDVVAKND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(C2(CC2)CN)O

Description

1-(Aminomethyl)cyclopropylmethanol is a small organic molecule featuring a cyclopropane ring substituted with an aminomethyl group and a methanol moiety attached to a 5-methylthiophen-2-yl heterocycle.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Aminomethyl)cyclopropylmethanol typically involves the reaction of cyclopropylmethylamine with 5-methylthiophene-2-carbaldehyde. The reaction is carried out under controlled conditions, often in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its primary use in research rather than large-scale manufacturing. standard organic synthesis techniques involving the use of high-purity reagents and controlled reaction environments are employed to ensure the quality and consistency of the compound.

Chemical Reactions Analysis

Types of Reactions

1-(Aminomethyl)cyclopropylmethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The aminomethyl and thiophene groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Substitution reactions often involve reagents like halogens or nucleophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

1-(Aminomethyl)cyclopropylmethanol has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biological systems.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(Aminomethyl)cyclopropylmethanol involves its interaction with specific molecular targets and pathways. The aminomethyl group can interact with various receptors or enzymes, while the thiophene ring may participate in aromatic interactions. These interactions can lead to changes in biological activity or chemical reactivity, depending on the context of its use.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogs (Table 1) differ in substituents on the thiophene ring or the heterocyclic core:

Compound Name	Substituent (Thiophene/Heterocycle)	Molecular Formula (Calculated MW)	Key Features
1-(Aminomethyl)cyclopropylmethanol	5-Bromo (thiophene)	C₉H₁₁BrNOS (MW: 278.16 g/mol)	Bromine increases molecular weight and lipophilicity; may reduce solubility.
1-(Aminomethyl)cyclopropylmethanol	5-Chloro (thiophene)	C₉H₁₁ClNOS (MW: 233.71 g/mol)	Chlorine enhances electron-withdrawing effects, potentially altering reactivity.
(5-Methyl-1-benzothiophen-2-yl)methanol	Benzothiophene core + 5-methyl	C₁₀H₁₀OS (MW: 178.25 g/mol)	Benzothiophene increases aromaticity and planarity; may enhance π-π stacking.
1-(Aminomethyl)cyclopropylmethanol	Phenyl ring (no heterocycle)	C₁₁H₁₅NO (MW: 177.24 g/mol)	Absence of sulfur reduces polarity; phenyl group may improve metabolic stability.

Key Observations :

• Lipophilicity : The methyl group in the target compound likely enhances lipophilicity compared to halogenated analogs, improving membrane permeability but possibly reducing aqueous solubility .
• Aromatic Interactions : Benzothiophene-containing analogs (e.g., ) exhibit extended conjugation, which could enhance binding to aromatic residues in biological targets compared to simpler thiophene derivatives .